Cas no 2763755-62-8 (4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane)

• Product Name: 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane
• CAS No: 2763755-62-8
• MF: C₉H₁₃BrO
• MW: 217.102922201157
• CID: 5562627
• PubChem ID: 165999268
• Update Time: 2025-10-28

4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane Chemical and Physical Properties

Names and Identifiers

• EN300-4111692
• 4-(bromomethyl)-4-(prop-2-yn-1-yl)oxane
• 2763755-62-8
• 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane

• Inchi： 1S/C9H13BrO/c1-2-3-9(8-10)4-6-11-7-5-9/h1H,3-8H2
• InChI Key： OMJDDUISQDXTTL-UHFFFAOYSA-N
• SMILES： BrCC1(CC#C)CCOCC1

Computed Properties

• Exact Mass: 216.01498g/mol
• Monoisotopic Mass: 216.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane

Research Briefing on 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane (CAS: 2763755-62-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane (CAS: 2763755-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications in medicinal chemistry.

Recent studies have highlighted the unique structural features of 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane, which combines a bromomethyl group and a propargyl moiety within an oxane (tetrahydropyran) scaffold. This combination enables diverse chemical transformations, making it a valuable intermediate for the synthesis of complex molecules. Researchers have exploited its reactivity in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, to construct pharmacologically relevant heterocycles.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key building block for the development of novel kinase inhibitors. The bromomethyl group facilitated selective alkylation of target amino acids, while the propargyl group enabled subsequent functionalization via click chemistry. This dual functionality allowed for the rapid generation of a library of compounds with enhanced binding affinity and selectivity.

Another area of interest is the application of 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv demonstrated its use in the synthesis of heterobifunctional molecules that recruit E3 ubiquitin ligases to degrade disease-causing proteins. The compound's stability under physiological conditions and its ability to form stable linkages with both protein-binding motifs and E3 ligase ligands make it a promising candidate for PROTAC development.

From a synthetic chemistry perspective, advancements in the scalable production of 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane have been reported. A 2022 Organic Process Research & Development paper detailed an optimized, high-yield synthesis route that minimizes hazardous byproducts, addressing previous challenges in large-scale manufacturing. This progress is critical for enabling broader adoption of the compound in industrial and academic settings.

Safety and toxicity profiles of 4-(Bromomethyl)-4-(prop-2-yn-1-yl)oxane have also been investigated. While the compound exhibits moderate reactivity typical of bromomethyl derivatives, proper handling protocols have been established to mitigate risks. Recent toxicology studies suggest favorable in vitro safety margins at concentrations typically used in medicinal chemistry applications.

Looking forward, researchers anticipate expanded applications of this versatile building block in fragment-based drug discovery, covalent inhibitor development, and biomolecular conjugation strategies. Its unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in drug discovery, particularly in targeting protein-protein interactions and undruggable targets.